Cas no 151-68-8 ((6alpha)-6-methyl-3,20-dioxopregna-1,4-dien-17-yl acetate)

(6alpha)-6-methyl-3,20-dioxopregna-1,4-dien-17-yl acetate structure
151-68-8 structure
Product Name:(6alpha)-6-methyl-3,20-dioxopregna-1,4-dien-17-yl acetate
CAS No:151-68-8
MF:C24H32O4
MW:384.508487701416
CID:1325139
PubChem ID:200120
Update Time:2025-04-20

(6alpha)-6-methyl-3,20-dioxopregna-1,4-dien-17-yl acetate Chemical and Physical Properties

Names and Identifiers

    • (6alpha)-6-methyl-3,20-dioxopregna-1,4-dien-17-yl acetate
    • [(6S,8R,9S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] acetate
    • BRN 2486539
    • Pregna-1,4-diene-3,20-dione, 17-(acetyloxy)-6-methyl-, (6alpha)-
    • Pregna-1,4-diene-3,20-dione, 17-hydroxy-6-alpha-methyl-, acetate
    • 17-(ACETYLOXY)-6-METHYL-PREGNA-1,4-DIENE-3,20-DIONE, (6.ALPHA.)-
    • 6-Methyl-3,20-dioxopregna-1,4-dien-17-yl acetate
    • PREGNA-1,4-DIENE-3,20-DIONE, 17-HYDROXY-6.ALPHA.-METHYL-, ACETATE
    • 7R029K4C6F
    • Pregna-1,4-diene-3,20-dione, 17-(acetyloxy)-6-methyl-, (6-alpha)-
    • UNII-7R029K4C6F
    • 17-Hydroxy-6-alpha-methylpregna-1,4-diene-3,20-dione acetate
    • SCHEMBL6564735
    • (6alpha)-17-(acetyloxy)-6-methyl-pregna-1,4-diene-3,20-dione
    • 4-08-00-02430 (Beilstein Handbook Reference)
    • (6.ALPHA.)-17-(ACETYLOXY)-6-METHYLPREGNA-1,4-DIENE-3,20-DIONE
    • 151-68-8
    • 6-alpha-Methyl-delta(sup 1)-dehydro-17-alpha-acetoxyprogesterone
    • 17-(Acetyloxy)-6-methyl-pregna-1,4-diene-3,20-dione, (6alpha)-
    • Q27268729
    • PREGNA-1,4-DIENE-3,20-DIONE, 17-(ACETYLOXY)-6-METHYL-, (6.ALPHA.)-
    • DTXSID90934143
    • Inchi: 1S/C24H32O4/c1-14-12-18-19(22(4)9-6-17(27)13-21(14)22)7-10-23(5)20(18)8-11-24(23,15(2)25)28-16(3)26/h6,9,13-14,18-20H,7-8,10-12H2,1-5H3/t14-,18+,19-,20-,22+,23-,24-/m0/s1
    • InChI Key: GRLKBPPYPIEWDD-PEINSRQWSA-N
    • SMILES: O(C(C)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3C[C@H](C)C4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 384.23
  • Monoisotopic Mass: 384.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 807
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • Density: 1.15
  • Boiling Point: 498°C at 760 mmHg
  • Flash Point: 214.3°C
  • Refractive Index: 1.551
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